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Compound of Interest

Compound Name: Trioctylmethylammonium chloride

Cat. No.: B128994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Trioctylmethylammonium chloride, a

quaternary ammonium salt utilized in various laboratory and industrial applications, including as

a phase-transfer catalyst and surfactant. The focus of this guide is to present its core

identifiers, detailed safety information, and essential handling protocols to ensure its safe use

in a research environment.

Chemical Identification
Trioctylmethylammonium chloride is a viscous liquid that is hygroscopic. It is also known by

other names such as Aliquat 336, Methyltrioctylammonium chloride, and

Tricaprylmethylammonium chloride.[1] There are a couple of CAS numbers associated with this

chemical, with 5137-55-3 being the primary identifier for the specific compound and 63393-96-

4 often used for mixtures where the alkyl chain lengths vary (C8-C10).[2][3]
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Identifier Value

CAS Number 5137-55-3[1][4][5]

Alternate CAS Number 63393-96-4 (for C8-C10 mixture)[2]

EC Number 264-120-7[6][7]

Molecular Formula C25H54ClN[1]

Molecular Weight 404.16 g/mol [1][3]

Synonyms
Methyltrioctylammonium chloride, Aliquat 336,

Tricaprylmethylammonium chloride[1][3]

Appearance Colorless to light orange/yellow viscous liquid[1]

Density 0.884 g/cm³[1]

GHS Hazard and Safety Information
Trioctylmethylammonium chloride is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for its dangers.

Signal Word:Danger[6][8][9][10]

GHS Pictograms:

alt text

(GHS06: Acute Toxicity)[6]

alt text

(GHS05: Corrosion)[6]

alt text

(GHS09: Hazardous to the Aquatic Environment)[6]
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed.[3][6][8][9][11]

Skin Corrosion/Irritation (Category 1A/1B/1C)
H314: Causes severe skin burns and eye

damage.[3][8][9][11]

Serious Eye Damage (Category 1) H318: Causes serious eye damage.[6][8]

Reproductive Toxicity (Category 1B)
H360: May damage fertility or the unborn child.

[9][11]

Specific Target Organ Toxicity, Repeated

Exposure (Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure.[3][9][11]

Hazardous to the Aquatic Environment, Acute

(Category 1)
H400: Very toxic to aquatic life.[8][10]

Hazardous to the Aquatic Environment, Chronic

(Category 1)

H410: Very toxic to aquatic life with long lasting

effects.[3][6][9][11]
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Precautionary Class Precautionary Statement

Prevention

P201 & P202: Obtain special instructions before

use and do not handle until all safety

precautions have been read and understood.[3]

[11]

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.[9][11]

P264: Wash skin thoroughly after handling.[6][9]

[11]

P270: Do not eat, drink or smoke when using

this product.[9][11]

P273: Avoid release to the environment.[6][9]

[11]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][9][11]

Response

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.[6]

[11]

P303 + P361 + P353: IF ON SKIN (or hair):

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[3]

[9][10]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][6][10]

P391: Collect spillage.[9]

Storage P405: Store locked up.[9][10]
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Disposal
P501: Dispose of contents/container in

accordance with local regulations.[9]

Toxicological Data
The acute toxicity of Trioctylmethylammonium chloride has been evaluated in several

studies. The primary routes of concern are oral ingestion and skin/eye contact.

Test Type Route Species Dose/Duration Result

LD50 (Lethal

Dose, 50%)
Oral Rat 223 mg/kg

Toxic Effects:

Hypermotility,

diarrhea,

respiratory

depression.[4]

LD50 (Lethal

Dose, 50%)
Oral Mouse 280 mg/kg -

Standard Draize

Test
Skin Rabbit 0.5 mL

Severe Irritation.

[4]

LC50 (Lethal

Concentration,

50%)

Aquatic
Danio rerio

(Zebra Fish)
- 0.042 mg/L.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when handling Trioctylmethylammonium
chloride. The following procedures outline best practices for handling and emergency

response.

4.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[4] Contaminated clothing should be removed immediately and

washed before reuse.[4]

Respiratory Protection: Use only in a chemical fume hood or with adequate ventilation to

keep airborne concentrations low.[4] If exposure limits are exceeded, a full-face respirator

may be necessary.[10]

4.2 Handling and Storage Protocol

Handling: Wash hands and skin thoroughly after handling.[4] Avoid contact with eyes, skin,

and clothing.[9] Prevent the formation of aerosols.[9]

Storage: Keep containers tightly closed when not in use.[4] Store in a cool, dry, and well-

ventilated area away from incompatible substances such as oxidizing agents.[4] The material

is hygroscopic and should be protected from moisture.[4]

4.3 First-Aid Protocols

If Inhaled: Immediately move the victim to fresh air.[4] If breathing is difficult, administer

oxygen.[4] If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[4][10]

Following Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing all contaminated clothing and shoes.[4] Seek immediate medical aid.

[4]

Following Eye Contact: Immediately flush eyes with plenty of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present

and easy to do.[6] Seek immediate medical attention, specifically from an ophthalmologist.

[11]

If Swallowed: Do NOT induce vomiting.[4][9] If the victim is conscious and alert, give 2-4

cupfuls of water or milk.[4] Never give anything by mouth to an unconscious person.[4] Rinse

the mouth with water and seek immediate medical attention.
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4.4 Accidental Release Measures (Spill Cleanup Protocol)

Personal Precautions: Evacuate personnel to a safe area.[9] Ensure adequate ventilation.

Wear full personal protective equipment as described in section 4.1.[9]

Environmental Precautions: Prevent the spill from entering drains, storm sewers, or

waterways.[4][9]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite, or

earth) and place it in a suitable, closed container for disposal.[4][6] Use non-sparking tools.

The spill area can be flushed with a dilute (5%) acetic acid solution, with the rinsate collected

for proper disposal.[4]

Visualized Safety Workflow
The following diagram outlines the logical relationship between the hazards of

Trioctylmethylammonium chloride and the required safety responses.
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Trioctylmethylammonium Chloride Safety Workflow
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Caption: Workflow of Hazards and Responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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